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Technical Support Center: Extemporaneously
Prepared Burow's Solution
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals to minimize

precipitation in extemporaneously prepared Burow's solution (Aluminum Acetate Topical

Solution, USP).

Frequently Asked Questions (FAQs)
Q1: What is Burow's solution and why is precipitation a concern?

A1: Burow's solution is an aqueous solution of aluminum acetate that possesses astringent and

antibacterial properties.[1] Precipitation is a common issue in extemporaneously prepared

Burow's solution due to the hydrolysis of aluminum acetate. This hydrolysis forms insoluble

basic aluminum acetates, reducing the solution's potency and making it unsuitable for use.[2]

The United States Pharmacopeia (USP) specifies that only clear Aluminum Acetate Topical

Solution should be dispensed.[3][4]

Q2: What is the ideal pH for a stable Burow's solution?

A2: The optimal pH range for a stable Burow's solution is between 3.6 and 4.4, as specified by

the USP for Aluminum Acetate Topical Solution.[3][4] Another source suggests a stable pH
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range of 4.2 to 4.7.[2] Maintaining the pH within this acidic range helps to suppress the

hydrolysis of aluminum acetate and minimize precipitation.

Q3: What is the role of boric acid in Burow's solution?

A3: Boric acid is used as a stabilizing agent in Burow's solution.[2][3] It acts as a buffer to help

maintain the acidic pH and counteracts the influence of alkaline environments, such as glass

containers, which can promote precipitation.[2] The USP states that Burow's solution may be

stabilized by the addition of not more than 0.6% boric acid.[3][4]

Q4: How does temperature affect the stability of Burow's solution?

A4: Higher temperatures accelerate the hydrolysis of aluminum acetate, leading to faster

precipitation. Conversely, storing the solution at a lower temperature, such as in a refrigerator,

can help to slow down this degradation process and extend the shelf-life of the

extemporaneously prepared solution. One compounding pharmacy suggests that a prepared

solution can be kept in the fridge for up to 14 days.[5]

Q5: Can I use a commercial dry powder mix to prepare Burow's solution?

A5: Yes, commercial dry powder packets are available, which typically contain aluminum

sulfate tetradecahydrate and calcium acetate monohydrate.[1][6] When dissolved in water,

these components react to form aluminum acetate. However, it is noted that solutions prepared

from such dry mixes may become less potent on standing or heating due to the precipitation of

a more basic aluminum salt.[2]
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Issue Possible Cause(s) Recommended Solution(s)

Cloudiness or white precipitate

forms immediately upon

preparation.

1. Incorrect order of mixing

reagents.2. Use of warm or hot

water for dissolution.3. High

initial pH of the water used.

1. Follow the USP-

recommended procedure for

preparing Aluminum

Subacetate Topical Solution

first, then converting it to

Aluminum Acetate Topical

Solution. This involves

dissolving aluminum sulfate in

cold water before gradually

adding calcium carbonate.2.

Always use cold water as

specified in the protocol.3. Use

purified water and ensure the

final pH of the solution is within

the 3.6-4.4 range.

Solution becomes cloudy or

forms a precipitate after a few

days of storage.

1. The solution is undergoing

hydrolysis due to an unstable

pH.2. Storage at room

temperature or exposure to

heat.3. Use of a container that

leaches alkaline substances

(e.g., certain types of glass).

1. Ensure the final pH is within

the optimal range (3.6-4.4).

The addition of a stabilizing

agent like boric acid (not

exceeding 0.6%) can help

maintain the pH.2. Store the

prepared solution in a

refrigerator.3. Store in a tightly

sealed container.

The final pH of the solution is

outside the recommended

range (3.6-4.4).

1. Inaccurate measurement of

reagents, particularly acetic

acid.2. The initial pH of the

purified water was too high or

too low.

1. Carefully and accurately

measure all components as

per the protocol.2. Check the

pH of the final solution and

adjust if necessary with a small

amount of diluted acetic acid

(to lower the pH) or a very

dilute solution of a suitable

alkalizing agent if the pH is too

low. Any adjustments should
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be made cautiously to avoid

overcorrection.

Data Summary
The following table summarizes the key quantitative parameters for the preparation of a stable

Burow's solution according to the United States Pharmacopeia (USP).

Parameter USP Specification Reference

Final pH 3.6 – 4.4 [3][4]

Boric Acid (Stabilizer) Not more than 0.6% [3][4]

Aluminum Oxide (Al₂O₃)

Content
1.20 g – 1.45 g per 100 mL [3][4]

Acetic Acid (C₂H₄O₂) Content 4.24 g – 5.12 g per 100 mL [3][4]

Experimental Protocols
Protocol 1: Extemporaneous Preparation of Aluminum Acetate Topical Solution (Burow's

Solution) USP

This protocol is adapted from the United States Pharmacopeia for the preparation of 1000 mL

of Aluminum Acetate Topical Solution. The process involves two main stages: the preparation

of Aluminum Subacetate Topical Solution, followed by its conversion to Aluminum Acetate

Topical Solution.

Part A: Preparation of Aluminum Subacetate Topical Solution

Reagents and Equipment:

Aluminum Sulfate: 145 g

Calcium Carbonate: 70 g

Acetic Acid: 160 mL
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Purified Water, cold: a sufficient quantity to make 1000 mL

Beakers

Filter paper and funnel

Stirring rod

Graduated cylinders

Vacuum filtration apparatus (optional)

Procedure:

In a suitable container, dissolve the 145 g of Aluminum Sulfate in 600 mL of cold purified

water.

Filter the resulting solution to ensure clarity.

Gradually add the 70 g of Calcium Carbonate to the aluminum sulfate solution in several

portions, with constant stirring.

Slowly add the 160 mL of Acetic Acid to the mixture while continuing to stir.

Set the mixture aside and allow it to stand for 24 hours.

Filter the product. If necessary, a vacuum can be used to aid filtration. Return the initial

portion of the filtrate back through the filter to ensure clarity.

Wash the precipitate on the filter with small portions of cold water, collecting the filtrate

until the total volume reaches 1000 mL.

Part B: Preparation of Aluminum Acetate Topical Solution

Reagents and Equipment:

Aluminum Subacetate Topical Solution (from Part A): 545 mL

Glacial Acetic Acid: 15 mL
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Purified Water: a sufficient quantity to make 1000 mL

Graduated cylinders

Mixing container

Procedure:

Measure 545 mL of the Aluminum Subacetate Topical Solution.

Add 15 mL of Glacial Acetic Acid to the Aluminum Subacetate Topical Solution.

Add a sufficient quantity of Purified Water to make a final volume of 1000 mL.

Mix the solution thoroughly.

If necessary, filter the final solution to ensure it is clear.

Dispense only the clear solution.
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Caption: Formation of Aluminum Acetate and Calcium Sulfate Precipitate.
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Caption: Hydrolysis of Aluminum Acetate leading to precipitation.
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Caption: Troubleshooting workflow for precipitation in Burow's solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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